1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride

• IUPAC Name: (4-methylpiperazin-1-yl)-(3,5,7-trimethyl-1-adamantyl)methanone;hydrochloride
• InChI: InChI=1S/C19H32N2O.ClH/c1-16-9-17(2)11-18(3,10-16)14-19(12-16,13-17)15(22)21-7-5-20(4)6-8-21;/h5-14H2,1-4H3;1H
• InChI Key: YHFVEOKNBSLXAL-UHFFFAOYSA-N
• Canonical SMILES: CC12CC3(CC(C1)(CC(C2)(C3)C(=O)N4CCN(CC4)C)C)C.Cl
• Molecular Formula: C19H33ClN2O
• Molecular Weight: 340.9 g/mol

Description

1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride is a chemical compound that has attracted significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride has various scientific research applications. One of the most significant applications is in the field of neuroscience, where it is used as a tool to study the function of various receptors in the brain. The compound has been shown to bind to the serotonin 5-HT1A receptor, which is involved in the regulation of mood, anxiety, and other physiological processes.

Mechanism of Action

The mechanism of action of 1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride involves its interaction with various receptors in the brain. The compound has been shown to bind to the serotonin 5-HT1A receptor, which leads to the activation of downstream signaling pathways. This activation ultimately leads to changes in neuronal activity, which can impact various physiological processes.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound are diverse and depend on the specific receptors that it interacts with. The compound has been shown to have anxiolytic and antidepressant effects, which are likely due to its interaction with the serotonin 5-HT1A receptor. Additionally, the compound has been shown to have antipsychotic effects, which may be due to its interaction with the dopamine D2 receptor.

Advantages and Limitations for Lab Experiments

One of the advantages of using 1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride in lab experiments is its specificity for certain receptors. This specificity allows researchers to study the function of specific receptors in the brain and their role in various physiological processes. However, one of the limitations of using the compound is its potential for off-target effects, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research involving 1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride. One potential direction is to investigate its potential as a therapeutic agent for various neurological disorders, such as anxiety and depression. Another potential direction is to study its interaction with other receptors in the brain, which could provide insight into its broader physiological effects. Additionally, future research could focus on developing more specific compounds that target specific receptors in the brain.
In conclusion, this compound is a chemical compound with various scientific research applications. Its synthesis method, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions have been discussed in this paper. Further research in this area could lead to the development of new therapeutic agents for various neurological disorders.

Synthesis Methods

The synthesis of 1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine hydrochloride involves a multi-step process. The first step involves the reaction of 3,5,7-trimethyl-1-adamantanecarbonyl chloride with piperazine in the presence of a base such as triethylamine. The resulting product is then treated with methyl iodide to form the final product, 1-methyl-4-[(3,5,7-trimethyl-1-adamantyl)carbonyl]piperazine.